Cas no 1806959-36-3 (5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol)

• Product Name: 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol
• CAS No: 1806959-36-3
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4875698
• Update Time: 2025-07-22

5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol

• Inchi： 1S/C9H8F2N2O2/c1-15-8-5(2-12)3-13-6(4-14)7(8)9(10)11/h3,9,14H,4H2,1H3
• InChI Key： XLOZOZNVRQIFOZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C#N)=CN=C1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 0.3
• Topological Polar Surface Area: 66.1

Additional information on 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol

Comprehensive Overview of 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol (CAS No. 1806959-36-3)

5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol, with the CAS number 1806959-36-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique structural features, including a cyano group, a difluoromethyl group, and a methoxy substituent. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role in modulating biological pathways, which aligns with current trends in precision medicine and sustainable agriculture. As the demand for novel small-molecule therapeutics and eco-friendly agrochemicals rises, this compound stands out as a promising candidate for further development.

One of the key advantages of 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol is its versatility. The presence of the cyano group enhances its reactivity, enabling it to participate in various chemical transformations. Meanwhile, the difluoromethyl group contributes to its metabolic stability, a critical factor in pharmaceutical applications. These attributes make it a sought-after building block in medicinal chemistry and material science.

In the context of drug discovery, 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol has been explored as a precursor for inhibitors targeting enzymes involved in inflammatory and oncogenic processes. Its structural motifs are reminiscent of those found in kinase inhibitors, which are a focal point in cancer therapy. Additionally, its potential role in central nervous system (CNS) drug development is under investigation, given its ability to cross the blood-brain barrier.

The agrochemical sector also benefits from the unique properties of 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol. Its methoxy and difluoromethyl groups contribute to its efficacy as a pesticide intermediate, offering a balance between potency and environmental safety. With the increasing emphasis on green chemistry, this compound aligns with the industry's shift toward sustainable solutions.

From a synthetic perspective, the preparation of 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol involves multi-step organic reactions, including nucleophilic substitution and oxidation-reduction processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical manufacturing.

The commercial availability of 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol (CAS No. 1806959-36-3) has expanded its accessibility to researchers worldwide. Suppliers often provide detailed technical data sheets (TDS) and material safety data sheets (MSDS), ensuring safe handling and compliance with regulatory guidelines. This transparency is essential for fostering collaboration across academia and industry.

Looking ahead, the future of 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-methanol appears promising. Its applications in bioconjugation, catalysis, and nanotechnology are areas of active exploration. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing cutting-edge research and innovative technologies.